Cas no 303987-97-5 (1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one)

• Product Name: 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
• CAS No: 303987-97-5
• MF: C₁₇H₁₅ClFNO
• MW: 303.758507013321
• CID: 5024897
• Update Time: 2025-06-15

1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloro-6-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
• 1-(2-chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one
• 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one

• Inchi： 1S/C17H15ClFNO/c18-14-7-4-8-15(19)13(14)11-20-16-9-2-1-5-12(16)6-3-10-17(20)21/h1-2,4-5,7-9H,3,6,10-11H2
• InChI Key： VYFFTQJLDNZCRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(CCCC2C=CC=CC1=2)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 3.8
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one

Introduction to 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one (CAS No. 303987-97-5)

1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one, with the CAS number 303987-97-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzazepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the chloro and fluoro substituents on the benzyl group and the tetrahydrobenzazepine core, contribute to its distinct pharmacological properties.

The synthesis of 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one typically involves a multi-step process that includes the formation of the benzyl intermediate followed by cyclization to form the tetrahydrobenzazepine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its biological activity, 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has been studied for its potential as a modulator of various receptors and enzymes. One of the key areas of interest is its interaction with serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and other physiological processes. Compounds that can selectively modulate serotonin receptors have shown promise in treating conditions such as depression, anxiety disorders, and sleep disorders.

Recent studies have demonstrated that 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one exhibits potent binding affinity for serotonin receptors, particularly the 5-HT_1A subtype. This binding activity suggests that the compound may have potential as an anxiolytic or antidepressant agent. In preclinical models, it has been shown to reduce anxiety-like behaviors and improve depressive symptoms in animal studies.

Beyond its interactions with serotonin receptors, 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has also been investigated for its effects on other neurotransmitter systems. For instance, it has been found to interact with dopamine receptors, which are involved in reward pathways and motor function. This dual action on serotonin and dopamine receptors may provide a broader therapeutic profile for treating complex neurological disorders.

In addition to its potential as a therapeutic agent, 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has been explored for its use as a tool compound in research settings. Tool compounds are valuable for elucidating the mechanisms of action of specific receptors or enzymes and can help identify new targets for drug development. The high selectivity and potency of this compound make it an excellent candidate for such studies.

The safety profile of 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one is another important consideration in its development as a therapeutic agent. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(2-Chloro-6-fluorobenzyl)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one (CAS No. 303987-97-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a modulator of serotonin and dopamine receptors makes it an attractive candidate for the treatment of various neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications.